N-(3,4-dichlorophenyl)-6-(methoxymethyl)pyrimidin-4-amine

• Molecular Formula: C12H11Cl2N3O
• Molecular Weight: 284.14 g/mol
• IUPAC Name: N-(3,4-dichlorophenyl)-6-(methoxymethyl)pyrimidin-4-amine
• InChI: InChI=1S/C12H11Cl2N3O/c1-18-6-9-5-12(16-7-15-9)17-8-2-3-10(13)11(14)4-8/h2-5,7H,6H2,1H3,(H,15,16,17)
• InChI Key: UWEQXMXWXGOACZ-UHFFFAOYSA-N
• Canonical SMILES: COCC1=CC(=NC=N1)NC2=CC(=C(C=C2)Cl)Cl

Description

N-(3,4-dichlorophenyl)-6-(methoxymethyl)pyrimidin-4-amine is a useful research compound. Its molecular formula is C12H11Cl2N3O and its molecular weight is 284.14 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixture of 3,4-dichloroaniline (1.328 g, 8.20 mmol) and 4-chloro-6-(methoxymethyl)pyrimidine (0.65 g, 4.10 mmol) in dioxane (20.5 ml) was heated at 100° C. for 54 h, cooled to room temperature and concentrated onto Na2SO4. The residue was purified on silica gel using 50-100% ethyl acetate in hexanes, then 10-15% methanol in ethyl acetate. The desired fractions were concentrated to give a dark brown solid which was triturated with DCM to yield N-(3,4-dichlorophenyl)-6-(methoxymethyl)pyrimidin-4-amine as a brown solid (0.66 g, 57%). 1H NMR (400 MHz, CHLOROFORM-d) δ ppm 8.67 (1H, d, J=1.00 Hz), 7.69 (1H, d, J=2.51 Hz), 7.44 (1H, d, J=8.53 Hz), 7.29 (1H, dd, J=8.53, 2.51 Hz), 6.95 (1H, br. s.), 6.81 (1H, d, J=1.00 Hz), 4.45 (1H, d, J=0.50 Hz), 3.50 (2H, s). LCMS: R.T.=0.77; [M+H]+=283.98.